Cas no 1221658-67-8 (1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine)

• Product Name: 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine
• CAS No: 1221658-67-8
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• MDL: MFCD16036099
• CID: 1025103
• PubChem ID: 53216213
• Update Time: 2025-06-30

1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine
• 1-(4-bromophenyl)-4-ethylsulfonylpiperazine
• 1221658-67-8
• Piperazine, 1-(4-bromophenyl)-4-(ethylsulfonyl)-
• SCHEMBL21484324
• DTXSID60681470
• BS-21251
• 1-(4-Bromophenyl)-4-(ethanesulfonyl)piperazine
• DB-311021
• MFCD16036099
• AKOS015835611
• WYB65867

• MDL： MFCD16036099
• Inchi： 1S/C12H17BrN2O2S/c1-2-18(16,17)15-9-7-14(8-10-15)12-5-3-11(13)4-6-12/h3-6H,2,7-10H2,1H3
• InChI Key： DPGNULCSJLDVBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCN(CC1)S(CC)(=O)=O

Computed Properties

• Exact Mass: 332.01900
• Monoisotopic Mass: 332.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 49.00000
• LogP: 3.00450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine

Recent Advances in the Study of 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine (CAS: 1221658-67-8)

The compound 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine (CAS: 1221658-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine as a key intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in the development of kinase inhibitors, particularly targeting cancer-related pathways. The compound's unique structural features, including the bromophenyl and ethylsulfonyl groups, contribute to its ability to interact with specific protein targets, making it a promising candidate for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's inhibitory effects on a range of kinases, including those involved in tumor proliferation. The results demonstrated significant activity against several kinase targets, with IC50 values in the nanomolar range. These findings suggest that 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine could serve as a scaffold for the development of next-generation anticancer agents.

Another area of interest is the compound's potential application in neurological disorders. Preliminary in vitro studies have shown that it exhibits modulatory effects on neurotransmitter receptors, particularly those implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. While further in vivo studies are needed, these early results indicate a promising avenue for future research.

The synthesis of 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine has also been optimized in recent years, with researchers developing more efficient and scalable methods. A 2022 paper in Organic Process Research & Development detailed a novel catalytic approach that significantly reduces reaction times and improves yields, making the compound more accessible for large-scale pharmaceutical applications.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on addressing these gaps, with particular emphasis on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-(4-Bromophenyl)-4-(ethylsulfonyl)piperazine (CAS: 1221658-67-8) represents a versatile and promising compound in medicinal chemistry. Its applications span from oncology to neurology, and recent advances in synthesis and characterization have further bolstered its potential. Future studies will likely focus on translating these findings into clinical applications, paving the way for new therapeutic options.